N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide

• IUPAC Name: N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide
• InChI: InChI=1S/C26H27N3O2/c30-25(21-12-6-2-7-13-21)28-24(18-20-10-4-1-5-11-20)26(31)29-17-16-23(19-29)27-22-14-8-3-9-15-22/h1-15,23-24,27H,16-19H2,(H,28,30)
• InChI Key: XKSMGRAMABZIDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC2=CC=CC=C2)C(=O)C(CC3=CC=CC=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C26H27N3O2
• Molecular Weight: 413.5 g/mol

Description

N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a member of the benzamide family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide can induce apoptosis (programmed cell death) in cancer cells, which makes it a potential candidate for cancer therapy. This compound has also been shown to improve memory and cognitive function in animal models, making it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide in lab experiments is its high potency and selectivity for certain enzymes and receptors. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain experimental settings.

Future Directions

There are several future directions for research on N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Another direction is to study its effects on other enzymes and receptors in the body, which could lead to the discovery of new therapeutic targets. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide can be achieved through various methods. One method involves the reaction of 3-anilinopyrrolidine with 3-phenylpropanoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with benzoyl chloride to obtain the final product.

Scientific Research Applications

N-[1-(3-anilinopyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl]benzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound has been investigated for its potential as a therapeutic agent for the treatment of various diseases such as cancer and Alzheimer's disease.